Cas no 690646-10-7 (3-(3-fluorobenzenesulfonamido)propanoic acid)

• Product Name: 3-(3-fluorobenzenesulfonamido)propanoic acid
• CAS No: 690646-10-7
• MF: C₉H₁₀FNO₄S
• MW: 247.243404865265
• MDL: MFCD05741683
• CID: 499644
• PubChem ID: 852331
• Update Time: 2025-04-19

3-(3-fluorobenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-[(3-fluorophenyl)sulfonyl]-
• 3-((3-Fluorophenyl)sulfonamido)propanoic acid
• N-[(3-Fluorophenyl)sulfonyl]-β-alanine
• 3-(3-fluorobenzenesulfonylamino)propionic acid
• AG-L-59813
• AK123559
• CTK5E7721
• KB-232939
• RP28109
• SureCN1720684
• 3-(3-fluorobenzenesulfonamido)propanoic acid
• CBKinase1_007771
• F3394-1136
• 3-[(3-fluorophenyl)sulfonylamino]propanoic Acid
• AKOS000125455
• 3-([(3-FLUOROPHENYL)SULFONYL]AMINO)PROPANOIC ACID
• BRD-K68102954-001-01-2
• Z45532297
• SCHEMBL2941173
• CBKinase1_020171
• EN300-237544
• NCGC00331171-01
• 3-(3-fluorophenylsulfonamido)propanoic acid
• AB00357674-03
• 690646-10-7
• AQ-750/42501848
• N-[(3-fluorophenyl)sulfonyl]-beta-alanine

• MDL： MFCD05741683
• Inchi： 1S/C9H10FNO4S/c10-7-2-1-3-8(6-7)16(14,15)11-5-4-9(12)13/h1-3,6,11H,4-5H2,(H,12,13)
• InChI Key： VJNJTPCJMBPYFS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)F)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 247.03145714g/mol
• Monoisotopic Mass: 247.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.438
• Boiling Point: 441.8 °C at 760 mmHg
• Flash Point: 221 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives